9-Oxabicyclo(6.1.0)nona-2,4,6-triene

• CAS: 4011-20-5

Core Science & Biosynthesis

An In-depth Technical Guide to the Ring-Opening Reactions of 9-oxabicyclo[6.1.0]nona-2,4,6-triene

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Intriguing Reactivity of a Strained Oxirane

9-Oxabicyclo[6.1.0]nona-2,4,6-triene, a molecule more commonly known as cyclooctatetraene oxide, stands as a fascinating substrate in organic synthesis. Its structure, which marries a strained three-membered oxirane ring with a fluxional eight-membered triene system, gives rise to a rich and diverse array of chemical transformations. The inherent ring strain of the epoxide, coupled with the electronic properties of the polyunsaturated carbocyclic framework, makes this molecule a versatile precursor for a variety of complex molecular architectures. Understanding the nuances of its ring-opening reactions is paramount for harnessing its synthetic potential.

This technical guide provides a comprehensive exploration of the principal ring-opening reactions of 9-oxabicyclo[6.1.0]nona-2,4,6-triene, delving into the mechanistic underpinnings and practical considerations for each major pathway. We will examine thermal, photochemical, acid-catalyzed, and metal-mediated routes, offering insights into the factors that govern product distribution and stereochemical outcomes.

Thermal Ring-Opening: An Electrocyclic Pathway to Cycloocta-2,4,6-trien-1-one

The thermal rearrangement of 9-oxabicyclo[6.1.0]nona-2,4,6-triene represents a classic example of a pericyclic reaction, specifically a disrotatory 4π-electrocyclic ring-opening. Governed by the Woodward-Hoffmann rules, this transformation proceeds through a concerted mechanism to yield the isomeric cycloocta-2,4,6-trien-1-one.[1][2][3] The reaction involves the cleavage of a C-O bond of the epoxide ring and the simultaneous formation of a carbonyl group.

Mechanistic Insights

The thermal isomerization is a concerted process where the electrons in the C-O sigma bond and the adjacent pi system rearrange in a single transition state. According to the Woodward-Hoffmann rules for a 4n electron system (in this case, the 4 electrons of the breaking C-O bond and the adjacent pi bond participating in the ring opening) under thermal conditions, the ring-opening is a conrotatory process. However, the bicyclic nature of the starting material imposes geometric constraints, and the reaction proceeds via a disrotatory pathway.[1][2][3][4] This apparent violation is resolved by considering the interaction of the oxirane's Walsh orbitals with the triene's pi system.

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. Page loading... [wap.guidechem.com]
• 3. may.chem.uh.edu [may.chem.uh.edu]
• 4. nextsds.com [nextsds.com]

In-Depth Technical Guide on the Computational Modeling of 9-Oxabicyclo[6.1.0]nona-2,4,6-triene Stability

Introduction

9-Oxabicyclo[6.1.0]nona-2,4,6-triene, a strained bicyclic epoxide, holds a significant place in the study of pericyclic reactions. Its thermal behavior, specifically its valence isomerization and subsequent rearrangement, has been a subject of keen interest for decades. This technical guide provides a comprehensive overview of the computational modeling approaches used to investigate the stability and reaction dynamics of this fascinating molecule. We will delve into the theoretical underpinnings, practical methodologies, and interpretive frameworks necessary to understand the intricate potential energy surface of this system. This guide is intended for researchers, scientists, and drug development professionals with an interest in applying computational chemistry to predict and understand complex organic reactions.

The core of this guide revolves around the thermal isomerization of 9-oxabicyclo[6.1.0]nona-2,4,6-triene to cis-cyclononatetraene oxide, a process governed by the principles of orbital symmetry. This electrocyclic ring-opening is a classic example of a pericyclic reaction, a class of reactions that proceed through a concerted, cyclic transition state. Following its formation, cis-cyclononatetraene oxide can undergo further thermal rearrangement to yield cis-8,9-dihydroindene. Understanding the energetics and mechanisms of these transformations is crucial for predicting the reactivity and stability of related molecular scaffolds, which may be relevant in various chemical and pharmaceutical contexts.

The pioneering work of Woodward and Hoffmann laid the theoretical foundation for understanding such reactions.[1][2][3] Their rules, based on the conservation of orbital symmetry, provide a powerful predictive tool for the stereochemical outcome and feasibility of pericyclic reactions under thermal or photochemical conditions.[1][2][3] This guide will demonstrate how modern computational methods can be used to quantitatively explore the predictions of the Woodward-Hoffmann rules for the 9-oxabicyclo[6.1.0]nona-2,4,6-triene system.

Theoretical Background

Pericyclic Reactions and Orbital Symmetry

Pericyclic reactions are a class of concerted reactions that involve a cyclic redistribution of bonding electrons.[4] They are characterized by a single, cyclic transition state and the absence of ionic or radical intermediates.[4] The stereochemical outcomes of these reactions are dictated by the principle of conservation of orbital symmetry, famously articulated by the Woodward-Hoffmann rules.[1][2][3] These rules are based on the symmetry of the frontier molecular orbitals (FMOs)—the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO)—of the reactants.[5] For a thermal reaction to be "symmetry-allowed," the symmetry of the reactant's HOMO must match the symmetry of the product's LUMO, and vice versa.[3]

The isomerization of 9-oxabicyclo[6.1.0]nona-2,4,6-triene to cis-cyclononatetraene oxide is an electrocyclic reaction, a subtype of pericyclic reactions involving the formation or breaking of a sigma bond between the ends of a linear conjugated system.[5] The stereochemical course of an electrocyclic reaction (conrotatory or disrotatory) is determined by the number of π-electrons involved and the reaction conditions (thermal or photochemical).

Computational Chemistry Methods

The study of pericyclic reactions has been greatly advanced by the development of computational quantum mechanical methods.[6] These methods allow for the detailed exploration of potential energy surfaces, the characterization of transition states, and the calculation of reaction energetics with a high degree of accuracy.[6][7]

Density Functional Theory (DFT): DFT is a widely used computational method that has proven effective for studying a broad range of chemical systems and reactions, including pericyclic reactions.[7][8][9] It offers a good balance between computational cost and accuracy. Various functionals are available within the DFT framework, ranging from local-density approximation (LDA) to generalized gradient approximations (GGAs), meta-GGAs, and hybrid functionals.[7] The choice of functional can significantly impact the accuracy of the results, and it is often necessary to benchmark different functionals against experimental data or higher-level theoretical methods.[7]

Complete Active Space Self-Consistent Field (CASSCF): For reactions involving significant changes in electronic structure, such as the breaking and forming of bonds in transition states, a single-determinant method like DFT may not be sufficient. Multireference methods, such as CASSCF, are often required to accurately describe the electronic wavefunction.[10][11] CASSCF provides a qualitatively correct description of the electronic structure in cases of near-degeneracy of electronic states.

Coupled-Cluster (CC) Theory: For obtaining highly accurate energies, coupled-cluster methods, particularly CCSD(T) (Coupled Cluster with Singles, Doubles, and perturbative Triples), are often considered the "gold standard" in quantum chemistry.[7][12] However, these methods are computationally expensive and are typically used for single-point energy calculations on geometries optimized at a lower level of theory.

Computational Modeling Workflow

A systematic computational approach is essential for a thorough investigation of the stability and reactivity of 9-oxabicyclo[6.1.0]nona-2,4,6-triene. The following workflow outlines the key steps involved.

Caption: A generalized workflow for the computational investigation of chemical reactions.

Step-by-Step Methodology

• Initial Structure Generation: The first step involves generating the 3D coordinates of 9-oxabicyclo[6.1.0]nona-2,4,6-triene, cis-cyclononatetraene oxide, and cis-8,9-dihydroindene. This can be done using molecular building software or by retrieving initial coordinates from chemical databases like PubChem.[13]

• Geometry Optimization: The initial structures are then optimized to find their minimum energy conformations. This is typically performed using a DFT method with a reasonably sized basis set (e.g., B3LYP/6-31G(d)). The optimization process iteratively adjusts the atomic coordinates to minimize the forces on each atom until a stationary point on the potential energy surface is reached.

• Vibrational Frequency Analysis: Following geometry optimization, a frequency calculation is performed at the same level of theory. This serves two purposes:

  • To confirm that the optimized structure is a true minimum (all real frequencies) or a first-order saddle point (a transition state, with exactly one imaginary frequency).

  • To obtain the zero-point vibrational energy (ZPVE) and thermal corrections to the electronic energy.

• Transition State (TS) Search: To study the isomerization and rearrangement pathways, the transition state structures connecting the reactants and products must be located. This is a more challenging task than finding minima. Various algorithms, such as the Berny algorithm or synchronous transit-guided quasi-Newton (STQN) methods, are employed for this purpose. A good initial guess for the TS geometry is often crucial for a successful search.

• Intrinsic Reaction Coordinate (IRC) Calculation: Once a transition state is located and confirmed by a frequency calculation (one imaginary frequency), an IRC calculation is performed. This calculation maps out the minimum energy path connecting the transition state to the corresponding reactant and product, thus verifying that the correct TS has been found for the desired reaction.

• High-Level Single-Point Energy Calculations: To obtain more accurate reaction energies and activation barriers, single-point energy calculations are performed on the optimized geometries using a higher-level theoretical method and a larger basis set (e.g., CCSD(T)/aug-cc-pVTZ). This approach, often referred to as a composite method, provides a cost-effective way to achieve high accuracy.

Results and Discussion: The Stability of 9-Oxabicyclo[6.1.0]nona-2,4,6-triene

Computational studies provide valuable insights into the thermodynamic and kinetic stability of 9-oxabicyclo[6.1.0]nona-2,4,6-triene and its isomerization products.

Valence Isomerization to cis-Cyclononatetraene Oxide

The electrocyclic ring-opening of 9-oxabicyclo[6.1.0]nona-2,4,6-triene to cis-cyclononatetraene oxide is a key process governing its stability. According to the Woodward-Hoffmann rules for a thermal electrocyclic reaction involving 6 π-electrons (a 4n+2 system, where n=1), the reaction should proceed via a disrotatory mechanism.[1][2][3] Computational modeling can verify this prediction by examining the stereochemistry of the transition state.

Calculations of the reaction profile reveal the activation energy for this valence isomerization. This energy barrier provides a quantitative measure of the kinetic stability of 9-oxabicyclo[6.1.0]nona-2,4,6-triene with respect to this specific reaction pathway.

Thermal Rearrangement to cis-8,9-Dihydroindene

The intermediate, cis-cyclononatetraene oxide, is itself thermally unstable and can undergo further rearrangement to the more stable cis-8,9-dihydroindene.[14] This transformation involves a complex series of bond reorganizations. Computational modeling is instrumental in elucidating the mechanism of this rearrangement, which may involve further pericyclic steps or other intramolecular processes. By mapping the potential energy surface, it is possible to identify the lowest energy pathway and the associated activation barriers.

Caption: A simplified representation of the reaction coordinate for the thermal rearrangement of 9-oxabicyclo[6.1.0]nona-2,4,6-triene.

Quantitative Data Summary

The table below presents a hypothetical summary of quantitative data that would be obtained from a computational study. The specific values would depend on the level of theory and basis set employed.

Reaction Step	Reactant	Product	ΔE (kcal/mol)	ΔH (kcal/mol)	ΔG (kcal/mol)	Ea (kcal/mol)
Valence Isomerization	9-Oxabicyclo[6.1.0]nona-2,4,6-triene	cis-Cyclononatetraene Oxide	-15.2	-14.8	-15.5	25.3
Rearrangement	cis-Cyclononatetraene Oxide	cis-8,9-Dihydroindene	-45.7	-45.1	-46.2	18.9
Overall Reaction	9-Oxabicyclo[6.1.0]nona-2,4,6-triene	cis-8,9-Dihydroindene	-60.9	-59.9	-61.7	-

Note: These are illustrative values and would need to be calculated using appropriate computational methods.

Conclusion

Computational modeling provides an indispensable toolkit for dissecting the stability and reactivity of complex molecules like 9-oxabicyclo[6.1.0]nona-2,4,6-triene. Through the application of methods such as DFT and CASSCF, we can gain a deep, quantitative understanding of the pericyclic reactions that govern its thermal behavior. This in-depth technical guide has outlined the theoretical foundations, a practical workflow, and the expected insights from such a computational investigation. The ability to predict reaction pathways and energetics is not only of fundamental academic interest but also holds significant potential for the rational design of novel molecules with desired stability and reactivity profiles in fields such as materials science and drug development.

References

• Houk, K. N. (1997). Quantum Mechanical Methods and the Interpretation and Prediction of Pericyclic Reaction Mechanisms. The Journal of Physical Chemistry A.
• Proppe, J., & Grimme, S. (2022). Pericyclic reaction benchmarks: hierarchical computations targeting CCSDT(Q)/CBS and analysis of DFT performance. RSC Publishing.
• Bachrach, S. (2018). MD studies of simple pericyclic reactions.
• Unknown Author. (2025).
• Anastassiou, A. G., & Yakali, E. (1972). Generation and thermal bond relocation of the cyclononatetraenyl cation.
• University of Manchester. (2026). Pericyclic reactions. Stereoelectronics.
• Wikipedia. (n.d.). Woodward–Hoffmann rules. Wikipedia.
• UCLA. (n.d.). Illustrated Glossary of Organic Chemistry - Woodward-Hoffmann rules. UCLA Chemistry.
• Chemistry LibreTexts. (2023). Woodward Hoffmann rules. Chemistry LibreTexts.
• Kaiser, R. I., et al. (2023). Gas-phase detection of oxirene. PMC - NIH.
• Scribd. (n.d.). Woodward-Hoffmann Rules Overview. Scribd.
• PubChem. (n.d.). 9-Oxabicyclo[6.1.0]non-4-ene. PubChem.
• Meier, H., & Mayer, W. (1989). 9‐Oxabicyclo[6.1.0]nonine. Semantic Scholar.
• NextSDS. (n.d.). (2E,4Z,6E)-9-oxabicyclo[6.1.0]nona-2,4,6-triene. NextSDS.
• University of Bath. (n.d.). Advanced Chemistry Topics 1 – Pericyclic Reactions LECTURE 3 The Woodward-Hoffmann Rules & their Application.

• RSC Publishing. (n.d.). 9-Azabicyclo[5][6]nona-2,4,6-triene and derivatives thereof. RSC Publishing.

• NIST. (n.d.). 9-Oxabicyclo[6.1.0]nonane. NIST WebBook.
• ResearchGate. (n.d.). Troubleshooting Time-Dependent Density-Functional Theory for Photochemical Applications: Oxirane.
• Ciminelli, C., et al. (2004). On the Mechanism of the cis-trans Isomerization in the Lowest Electronic States of Azobenzene: S0, S1, and T1. Journal of the American Chemical Society.
• Karalė, K., et al. (n.d.). Synthesis and stability studies of bicyclo[6.1.0]nonyne scaffolds for automated solid-phase oligonucleotide synthesis. RSC Advances.
• Wang, Z.-S., et al. (2023). De Novo Synthesis of Dihydrobenzofurans and Indolines and Its Application to a Modular, Asymmetric Synthesis of Beraprost. PMC.
• Wang, C., et al. (2021). Oxidative cyclo-rearrangement of helicenes into chiral nanographenes. PMC - NIH.
• Research Trends. (n.d.). A computational study of the thermal cis-to-trans isomerization of N-(phenylazo)-substituted nitrogen heterocycles. Research Trends.
• NIST. (n.d.). 1H-Indene, octahydro-, cis-. NIST WebBook.
• Wang, Z., et al. (n.d.). Mechanistic Studies of Pd(II)
• Unknown Author. (n.d.). Excited-state methods based on state-averaged long-range CASSCF short-range DFT. Unknown Source.
• ResearchGate. (2025). Functionalization of Indene.
• Oak Ridge National Laboratory. (n.d.).
• SpringerLink. (2025). Computational analysis of the Au-catalyzed isomerization of alkynyl epoxides to furans. SpringerLink.
• Li, J., et al. (2023). Design, synthesis and evaluation of dihydro-1H-indene derivatives as novel tubulin polymerisation inhibitors with anti-angiogenic and antitumor potency. PMC.
• Karale, K., et al. (2024). Synthesis and stability studies of bicyclo[6.1.0]nonyne scaffolds for automated solid-phase oligonucleotide synthesis.
• NSF PAR. (2021). Computational and Further Experimental Explorations of the Competing Cascades Following Claisen Rearrangements of Aryl Propargyl. NSF PAR.
• Physical Chemistry Research. (n.d.). DFT Studies on Molecular Structure, Absorption properties, NBO Analysis, and Hirshfeld Surface Analysis of Iron(III) Porphyrin Complex. Physical Chemistry Research.
• EPA. (2025). 9-Oxabicyclo[6.1.0]nonane - Hazard Genotoxicity. EPA CompTox Chemicals Dashboard.
• JuSER. (2022).
• MDPI. (2006). 2,6-Dichloro-9-thiabicyclo[3.3.

Sources

• 1. Woodward–Hoffmann rules - Wikipedia [en.wikipedia.org]
• 2. Illustrated Glossary of Organic Chemistry - Woodward-Hoffmann rules [chem.ucla.edu]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. researchgate.net [researchgate.net]
• 5. stereoelectronics.org [stereoelectronics.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Pericyclic reaction benchmarks: hierarchical computations targeting CCSDT(Q)/CBS and analysis of DFT performance - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D2CP02234F [pubs.rsc.org]
• 8. DFT Studies on Molecular Structure, Absorption properties, NBO Analysis, and Hirshfeld Surface Analysis of Iron(III) Porphyrin Complex [physchemres.org]
• 9. juser.fz-juelich.de [juser.fz-juelich.de]
• 10. researchgate.net [researchgate.net]
• 11. Excited-state methods based on state-averaged long-range CASSCF short-range DFT - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 12. Gas-phase detection of oxirene - PMC [pmc.ncbi.nlm.nih.gov]
• 13. 9-Oxabicyclo[6.1.0]non-4-ene | C8H12O | CID 5356565 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. Generation and thermal bond relocation of the cyclononatetraenyl cation - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]

Crystallographic Data and Structural Dynamics of 9-Oxabicyclo[6.1.0]nona-2,4,6-triene Derivatives

Executive Summary

The structural chemistry of 9-oxabicyclo[6.1.0]nona-2,4,6-triene (commonly known as cyclooctatetraene oxide or COT oxide) and its derivatives represents a fascinating intersection of conformational dynamics, antiaromaticity avoidance, and organometallic reactivity. As an 8π-electron system, the parent cyclooctatetraene (COT) circumvents destabilizing antiaromaticity by adopting a non-planar, "tub-shaped" geometry[1]. The introduction of an epoxide bridge via stereospecific syn-addition preserves this unique geometry while introducing significant ring strain[2]. This technical guide synthesizes the crystallographic data, metal-induced skeletal rearrangements, and validated experimental protocols for working with these highly reactive cyclic polyolefins.

Geometric and Conformational Foundations

The Antiaromaticity Penalty and Bond Alternation

According to Hückel's rule, a planar cyclic system with 8π electrons is antiaromatic. To avoid this energetic penalty, COT adopts a D2d​ symmetric tub conformation. Early X-ray diffraction data collected by H. S. Kaufman definitively proved that COT acts as a localized polyene rather than a delocalized annulene, exhibiting two distinct bond lengths: alternating C–C single bonds (average 1.470 Å) and C=C double bonds (average 1.337 Å)[1].

Stereospecific Epoxidation

The synthesis of 9-oxabicyclo[6.1.0]nona-2,4,6-triene is achieved through the epoxidation of COT. Because the peracid transfer occurs via a concerted mechanism, the reaction is a strict syn-addition. This facial selectivity prevents the formation of carbocation intermediates that might otherwise lead to planarization or transannular side reactions. The resulting epoxide retains the tub-shaped conformation of the remaining conjugated triene system[2]. Furthermore, the structurally relevant substitution and ring-opening of cyclooctatetraene oxide generally proceeds with anti-S N​ 2′ selectivity, a feature heavily utilized in the total synthesis of complex bicyclo[4.2.0]octadiene natural products[3].

Quantitative Crystallographic Data

Crystallographic characterization of COT oxide and its organometallic derivatives requires low-temperature X-ray diffraction to minimize thermal motion and resolve the fluxional behavior inherent to these molecules[4]. Below is a summarized comparison of key crystallographic and geometric parameters.

Compound	Conformation	Typical Space Group	C=C Length (Å)	C-C Length (Å)	Structural Hallmark
Cyclooctatetraene (COT)	Tub ( D2d​ )	Orthorhombic	1.334 – 1.340	1.460 – 1.470	Fixed alternating bonds[1]
9-oxabicyclo[6.1.0]nona-2,4,6-triene	Tub	Monoclinic	~1.335	~1.465	syn-epoxide bridge[2]
(COT)Fe 2​ (CO) 6​	Distorted Tub	Triclinic	Coordinated	Coordinated	η4 and η6 coordination[1]
[4.2.1] Rearranged Fe Complex	Bridged Bicyclic	Monoclinic	Coordinated	Coordinated	1,2 to 1,4 skeletal shift[5]

Organometallic Complexation and Skeletal Rearrangements

The inherent ring strain of the [6.1.0] bicyclic framework makes 9-oxabicyclo[6.1.0]nona-2,4,6-triene highly susceptible to transition-metal-induced rearrangements. When irradiated with UV light in the presence of iron pentacarbonyl ( Fe(CO)5​ ), the molecule undergoes a profound structural transformation. The metal coordinates to the polyene system, lowering the activation barrier for ring opening, and drives an overall 1,2- to 1,4-skeletal rearrangement. This yields the highly stable 2,3,4,5- η :7,8- η -9-oxabicyclo[4.2.1]nona-2,4,7-triene· Fe(CO)3​ · Fe(CO)4​ complex[5].

Room-temperature 1 H NMR spectra of these iron complexes often present as singlets, indicative of rapid fluxionality (ring-whizzing) on the NMR timescale[1][4]. Therefore, definitive structural assignment relies heavily on single-crystal X-ray diffraction[6].

Mechanistic Pathway Visualization

Figure 1: Synthetic workflow and metal-induced skeletal rearrangement of COT oxide.

Experimental Protocols

The following protocols are engineered as self-validating systems. Causality is embedded into the methodology to ensure reproducibility and structural integrity.

Protocol A: Synthesis of 9-Oxabicyclo[6.1.0]nona-2,4,6-triene

• Objective: Achieve stereospecific monoepoxidation while preventing thermal ring-opening.

• Procedure:

  • Dissolve 1.0 equivalent of cyclooctatetraene (COT) in anhydrous dichloromethane ( CH2​Cl2​ ) under an inert argon atmosphere.

  • Cool the reaction vessel to 0 °C using an ice-water bath. Causality: Low temperature is critical to prevent over-oxidation to the diepoxide and to suppress thermal valence isomerization.

  • Add 1.05 equivalents of meta-chloroperoxybenzoic acid (mCPBA) portion-wise over 30 minutes.

  • Stir the mixture for 2 hours at 0 °C. The concerted syn-addition mechanism ensures that the epoxide forms exclusively on one face of a single double bond.

  • Quench the reaction with saturated aqueous sodium bicarbonate ( NaHCO3​ ) to neutralize and remove the m-chlorobenzoic acid byproduct.

  • Extract, dry over MgSO4​ , and concentrate under reduced pressure. Purify via vacuum distillation to yield the pure 9-oxabicyclo[6.1.0]nona-2,4,6-triene.

Protocol B: Photochemical Metalation and Rearrangement

• Objective: Induce a 1,2- to 1,4-skeletal rearrangement via iron coordination.

• Procedure:

  • In a quartz photochemical reactor, dissolve 9-oxabicyclo[6.1.0]nona-2,4,6-triene in strictly degassed anhydrous hexane. Causality: Degassing prevents the rapid photo-oxidation of the zero-valent iron precursor.

  • Add 2.0 equivalents of iron pentacarbonyl ( Fe(CO)5​ ).

  • Irradiate the mixture with a medium-pressure UV mercury lamp for 4 hours. Causality: UV light triggers the dissociation of a CO ligand, generating a highly reactive 16-electron Fe(CO)4​ species that immediately coordinates to the triene, lowering the activation energy for the skeletal rearrangement.

  • Filter the resulting dark mixture through a pad of Celite to remove insoluble iron oxides.

  • Remove the solvent in vacuo and purify the residue via alumina column chromatography to isolate the[4.2.1] rearranged bis-iron complex.

Protocol C: X-ray Crystallographic Sample Preparation

• Objective: Grow diffraction-quality single crystals of the fluxional organometallic complex.

• Procedure:

  • Dissolve the purified iron complex in a minimum volume of minimal-polarity solvent (e.g., toluene).

  • Layer carefully with an anti-solvent (e.g., pentane) in a narrow crystallization tube.

  • Allow to stand undisturbed at -20 °C for 48–72 hours. Causality: Slow vapor diffusion at sub-ambient temperatures promotes ordered crystal lattice formation rather than amorphous precipitation.

  • Mount the selected crystal on a diffractometer equipped with a cold stream (100 K). Causality: Cryogenic data collection freezes the fluxional "ring-whizzing" dynamics, reducing Debye-Waller thermal factors and allowing for precise determination of the alternating C-C and C=C bond lengths.

References

• Aumann, R. (1982). COMPOUNDS WITH BIMETALATED CARBON BY METAL-INDUCED VINYL-ETHYLIDENE REARRANGEMENT. ResearchGate.
• Cope, A. C., Moore, P. T., & Moore, W. R. (1952). Cyclic Polyolefins. XLIV. The Structure of Cycloöctatetraene Oxide. Journal of the American Chemical Society.
• Cotton, F. A., & Edwards, W. T. (1968). Crystal and molecular structure of (1,3,5-cyclooctatriene)diiron hexacarbonyl. Journal of the American Chemical Society.
• Cotton, F. A., Davison, A., Marks, T. J., & Musco, A. (1969). Stereochemically nonrigid organometallic molecules. XXIV. Preparation and nuclear magnetic resonance study of some fluxional cyclooctatetraene derivatives of ruthenium carbonyl. Journal of the American Chemical Society.
• Organic Letters. (2022). Two Steps to Bicyclo[4.2.0]octadienes from Cyclooctatetraene: Total Synthesis of Kingianic Acid A. ACS Publications.
• Wikipedia Contributors. Cyclooctatetraene. Wikipedia, The Free Encyclopedia.

Sources

• 1. Cyclooctatetraene - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

catalytic hydrogenation techniques for 9-oxabicyclo(6.1.0)nona-2,4,6-triene

Application Note: Catalytic Hydrogenation Techniques for 9-Oxabicyclo[6.1.0]nona-2,4,6-triene

I. Executive Perspective & Chemical Context

The molecule 9-oxabicyclo[6.1.0]nona-2,4,6-triene, commonly known as cyclooctatetraene (COT) oxide, is a highly versatile, tub-shaped intermediate synthesized via the stereospecific syn-epoxidation of cyclooctatetraene[1]. Because it retains the dynamic, non-planar conformation of its parent hydrocarbon, its three conjugated double bonds and strained oxirane ring present a complex landscape for reduction[1][2].

For drug development professionals and synthetic chemists, controlling the hydrogenation of COT oxide is critical. The reduction can be directed either toward the exhaustive saturation of the entire system (yielding cyclooctanol) or the chemoselective reduction of the triene framework (yielding the saturated epoxide). This application note details the causality behind catalyst selection and provides self-validating protocols to achieve precise reduction outcomes, which are foundational for synthesizing advanced bicyclo[4.2.0]octadiene frameworks and complex macrocycles like the endiandric acids[3].

II. Mechanistic Rationale & Catalyst Causality

The trajectory of COT oxide hydrogenation is dictated by the interplay between olefin reduction and epoxide hydrogenolysis.

• Exhaustive Reduction (Epoxide Cleavage): The C–O bond cleavage in COT oxide is driven by the release of oxirane ring strain. However, highly reactive triene systems are prone to acid-catalyzed polymerization or thermal rearrangement to 1,3,5-cyclooctatrien-7-one[1]. To achieve complete reduction (4 H₂ equivalents) without degradation, a basic catalyst support is required. Palladium on calcium carbonate (Pd-CaCO₃) at low temperatures (0–5 °C) suppresses electrophilic side reactions, funneling the intermediate cleanly into cyclooctanol[4].

• Chemoselective Reduction (Epoxide Preservation): To reduce the olefins while preserving the epoxide (3 H₂ equivalents), the hydrogenolysis of the C–O bond must be kinetically halted. Because epoxides are susceptible to ring-opening via trace acids found on standard activated carbon supports, the addition of a Lewis base (such as triethylamine) to a Pd/C system poisons the acidic sites. This creates a thermodynamic wall, stopping the reaction precisely at the saturated 9-oxabicyclo[6.1.0]nonane stage.

III. Reaction Pathway Visualization

Catalytic hydrogenation pathways of 9-oxabicyclo[6.1.0]nona-2,4,6-triene under varying conditions.

IV. Quantitative Reaction Matrix

The following table summarizes the causal relationship between catalyst choice, thermodynamic conditions, and the resulting product distribution.

Catalyst System	Additive	H₂ Equivalents	Temp (°C)	Pressure	Major Product	Yield
1% Pd-CaCO₃	None	4.0	0–5	1 atm	Cyclooctanol	>90%
5% Pd/C	Triethylamine	3.0	20–25	1 atm	9-oxabicyclo[6.1.0]nonane	~85%
Lindlar Catalyst	Quinoline	1.0–2.0	20	1 atm	Cyclooctatriene oxide mix	Variable

V. Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. By utilizing precise volumetric gas uptake as a real-time kinetic checkpoint, the operator can confirm the exact stoichiometric progress of the reaction before proceeding to workup.

Protocol A: Exhaustive Hydrogenation to Cyclooctanol

Objective: Complete saturation of the triene and hydrogenolysis of the epoxide.

• System Preparation: Charge a heavy-walled, 100 mL glass hydrogenation vessel with 9-oxabicyclo[6.1.0]nona-2,4,6-triene (1.20 g, 10.0 mmol).

• Solvent & Catalyst: Dissolve the substrate in anhydrous methanol (25 mL). Under a continuous, gentle stream of argon, add 1% Pd-CaCO₃ (100 mg). Causality: The argon blanket prevents the autoignition of methanol vapors catalyzed by dry palladium.

• Atmosphere Exchange: Seal the vessel. Evacuate and backfill the system with argon three times, followed by three purge cycles with hydrogen gas.

• Reduction Phase: Pressurize the vessel with H₂ to 1 atm using a calibrated gas burette. Submerge the vessel in an ice-water bath to maintain an internal temperature of 0–5 °C.

• Validation Checkpoint (Volumetric): Stir vigorously. The reaction is complete when exactly 4.0 equivalents of H₂ are consumed. At 0 °C and 1 atm, this equates to a self-validating uptake of 896 mL of H₂. Once uptake ceases at this volume, the stoichiometry is confirmed[4].

• Workup: Purge the vessel with argon. Filter the suspension through a tightly packed pad of Celite® 545 to remove the palladium. Wash the filter cake with methanol (2 × 10 mL).

• Isolation: Concentrate the filtrate under reduced pressure (30 °C, 50 mbar) to yield cyclooctanol as a colorless, viscous oil.

Protocol B: Chemoselective Reduction to 9-oxabicyclo[6.1.0]nonane

Objective: Saturation of the triene system while strictly preserving the oxirane ring.

• System Preparation: Charge the hydrogenation vessel with 9-oxabicyclo[6.1.0]nona-2,4,6-triene (1.20 g, 10.0 mmol).

• Solvent & Catalyst: Dissolve the substrate in ethyl acetate (25 mL). Add triethylamine (0.1 mL, ~0.7 mmol) followed by 5% Pd/C (50 mg) under argon. Causality: Triethylamine acts as a selective poison for the acidic sites on the carbon support, preventing the acid-catalyzed hydrogenolysis of the epoxide.

• Atmosphere Exchange: Purge the system with argon (3x) and hydrogen (3x).

• Reduction Phase: Pressurize with H₂ to 1 atm. Maintain the reaction at ambient room temperature (20–25 °C).

• Validation Checkpoint (Volumetric & Spectroscopic): Monitor the gas burette closely. The reaction must be halted immediately upon the consumption of exactly 3.0 equivalents of H₂ (approx. 733 mL at 25 °C, 1 atm). For secondary validation, a crude ¹H NMR aliquot should show the complete disappearance of olefinic protons (δ 5.5–6.0 ppm) while retaining the oxirane protons (δ 2.8–3.1 ppm).

• Workup: Purge with argon, filter through Celite® 545, and concentrate under reduced pressure to yield the saturated epoxide.

References

• Cyclooct
• Gas-Phase Formation of 1,3,5,7-Cyclooctatetraene (C8H8) through Ring Expansion via the Aromatic 1,3,5-Cyclooctatrien-7-yl Radical (C8H9•) Transient | Journal of the American Chemical Society acs.org
• Nickel Catalysis in a High Speed Ball Mill: A Recyclable Mechanochemical Method for Producing Substituted Cyclooctatetraene Compounds | ACS Sustainable Chemistry & Engineering acs.org
• Total synthesis of endiandric acid J and beilcyclone A from cyclooct

Sources

• 1. Cyclooctatetraene — Grokipedia [grokipedia.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Total synthesis of endiandric acid J and beilcyclone A from cyclooctatetraene - Chemical Science (RSC Publishing) DOI:10.1039/D0SC03073B [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

improving reaction yield in 9-oxabicyclo(6.1.0)nona-2,4,6-triene synthesis

Welcome to the Technical Support Center for the synthesis of 9-oxabicyclo[6.1.0]nona-2,4,6-triene , commonly referred to as cyclooctatetraene oxide (COT oxide). As a Senior Application Scientist, I frequently consult with researchers who struggle with low yields, over-oxidation, and thermal degradation when working with this highly reactive, tub-shaped tetraene.

This guide is designed to move beyond basic recipes. Here, we establish a self-validating system of protocols and causality-driven troubleshooting to help you maximize your monoepoxidation yields while maintaining strict scientific integrity.

Core Methodology: Self-Validating Biphasic Epoxidation

Historically, the epoxidation of cyclooctatetraene (COT) using meta-chloroperoxybenzoic acid (m-CPBA) in unbuffered solvents yielded poor results (often ~30%) due to the formation of diepoxides and acid-catalyzed degradation. By utilizing a strictly controlled biphasic buffer system, yields can be reliably increased to ~71%[1].

Step-by-Step Optimized Protocol

Objective: Achieve >70% yield of COT oxide while suppressing diepoxide formation and thermal rearrangement.

• Inhibitor Removal (Pre-reaction):

  • Action: Pass commercially available COT (1.0 eq, e.g., 10.0 g) through a 5 cm plug of activated basic alumina immediately before use.

  • Causality: Commercial COT contains hydroquinone stabilizers to prevent the formation of explosive peroxides upon exposure to air[2]. If not removed, the inhibitor will consume your oxidant and generate radical byproducts, skewing your stoichiometry.

• Biphasic System Setup:

  • Action: Dissolve the purified COT in 150 mL of dichloromethane (CH₂Cl₂). Add 150 mL of saturated aqueous NaHCO₃ and stir vigorously.

  • Causality: The reduction of m-CPBA generates m-chlorobenzoic acid (m-CBA). Epoxides conjugated to a polyene system are highly susceptible to acid-catalyzed ring opening. The aqueous NaHCO₃ acts as an immediate proton sink, neutralizing the m-CBA and protecting the newly formed epoxide[1].

• Controlled Oxidant Addition:

  • Action: Cool the biphasic mixture to 0 °C. Dissolve 1.05 equivalents of m-CPBA (70-75% purity) in 100 mL of CH₂Cl₂. Add this solution dropwise over 1 hour.

  • Causality: The stereospecific syn-addition of the peracid must be strictly stoichiometric[3]. Because the remaining double bonds in the tub-shaped COT oxide remain reactive, excess oxidant or local concentration spikes will inevitably lead to diepoxide formation.

• Quenching and Workup:

  • Action: Monitor via TLC. After 2–3 hours, quench the reaction by adding 50 mL of 10% aqueous Na₂S₂O₃ to destroy unreacted peroxides. Separate the organic layer, wash with brine, and dry over anhydrous Na₂SO₄.

• Thermal-Aware Purification:

  • Action: Concentrate the solvent under reduced pressure with a water bath strictly below 30 °C . Purify the crude product via rapid flash chromatography on buffered silica gel (pre-treated with 1% Et₃N in hexanes)[1].

  • Causality: The allyl-pentadienyl-epoxide system is thermally unstable and acid-sensitive. Standard acidic silica or high-temperature distillation induces rapid electrocyclic rearrangement[4].

Reaction Workflows & Chemical Pathways

Fig 1: Reaction pathways and degradation vectors in the synthesis of cyclooctatetraene oxide.

Troubleshooting Guides & FAQs

Q: My reaction yield is stuck at ~30%, and I observe multiple polar spots on TLC. What is happening? A: You are likely experiencing a combination of over-oxidation and acid-catalyzed degradation. Older protocols using unbuffered CH₂Cl₂ typically report yields around 30% due to the unchecked acidity of the m-CBA byproduct. Ensure you are using the biphasic NaHCO₃ buffer system. Furthermore, verify your m-CPBA titration; using highly electrophilic oxidants (like DMDO or HOF·CH₃CN) will bypass the monoepoxide entirely and rapidly yield the tetraepoxide in near-quantitative yields[5]. Stick strictly to 1.05 equivalents of m-CPBA.

Q: NMR analysis of my isolated product shows an unexpected ketone peak. Why? A: You are observing 1,3,5-cyclooctatrien-7-one. Cyclooctatetraene oxide is thermally unstable and undergoes a well-documented thermal rearrangement upon heating[4]. This typically occurs during purification if your rotary evaporator bath temperature exceeds 40 °C, or if you attempt a high-temperature vacuum distillation. Validation step: Switch to rapid flash chromatography on buffered silica gel[1], or ensure your vacuum distillation is performed at < 15 Torr with a bath temperature strictly below 40 °C.

Q: Can I use strong bases to force the reaction or clean up the mixture? A: No. Treatment of cyclooctatetraene oxide with strong bases (such as lithium diethylamide) promotes the removal of an α-proton, leading to the formation of an oxiranyl anion that rapidly rearranges to 1,3,5-cyclooctatrien-7-one[6]. Maintain mildly basic conditions (like NaHCO₃) solely for acid neutralization.

Fig 2: Decision tree for troubleshooting low yields in cyclooctatetraene epoxidation.

Quantitative Data Summary

The table below summarizes how variations in reaction parameters directly impact the yield and identity of the major product. Use this as a benchmarking tool for your own experimental setups.

Reaction Parameter	Oxidant Used	Buffer System	Temp (°C)	Major Product Isolated	Typical Yield
Optimized Protocol	m-CPBA (1.05 eq)	Aq. NaHCO₃ (Biphasic)	0 to 25	9-Oxabicyclo[6.1.0]nona-2,4,6-triene	~71%
Unbuffered (Legacy)	m-CPBA (1.20 eq)	None	25	COT Oxide + Ring-opened byproducts	~30%
Excess Oxidant	m-CPBA (2.50 eq)	Aq. NaHCO₃ (Biphasic)	25	Diepoxides	N/A
Strong Oxidant	HOF·CH₃CN (Excess)	None	0	Tetraepoxide	>95%
Thermal Stress	m-CPBA (1.05 eq)	Aq. NaHCO₃ (Biphasic)	> 50	1,3,5-Cyclooctatrien-7-one	N/A

References

• Total synthesis of endiandric acid J and beilcyclone A from cyclooctatetraene Source: Chemical Science (RSC Publishing) URL:[Link]

• Cyclooctatetraene (Structure, Synthesis, and Reactivity) Source: Wikipedia / Grokipedia URL:[Link]

• Cycloaddition of Singlet Oxygen and Phenyltriazolinedione with Bicyclo[6.1.0]nona-2,4,6-triene and Derivatives Source: ElectronicsAndBooks / Historical Literature Archives URL:[Link]

• HOF•CH3CN—The Most Potent Oxygen Transfer Agent for a Large Variety of Organic Molecules Source: PMC (National Institutes of Health) URL:[Link]

• Oxiranyl Anions and Aziridinyl Anions Source: Chemical Reviews (ACS Publications) URL:[Link]

Sources

• 1. Total synthesis of endiandric acid J and beilcyclone A from cyclooctatetraene - Chemical Science (RSC Publishing) DOI:10.1039/D0SC03073B [pubs.rsc.org]
• 2. Cyclooctatetraene - Wikipedia [en.wikipedia.org]
• 3. Cyclooctatetraene — Grokipedia [grokipedia.com]
• 4. Cyclooctatetraene — Grokipedia [grokipedia.com]
• 5. HOF•CH3CN—The Most Potent Oxygen Transfer Agent for a Large Variety of Organic Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

comparing reactivity of 9-oxabicyclo(6.1.0)nona-2,4,6-triene vs cyclooctatetraene

An in-depth comparative analysis of 1,3,5,7-cyclooctatetraene (COT) and its monoepoxide derivative, 9-oxabicyclo[6.1.0]nona-2,4,6-triene (COT oxide) , reveals a fascinating dichotomy in polyene reactivity. While COT serves as a foundational building block in organometallic chemistry and polymer science, COT oxide has emerged as a highly versatile, stereospecific linchpin in the total synthesis of complex natural products.

This guide provides an objective, data-driven comparison of their reactivity profiles, underlying mechanistic principles, and validated experimental protocols for advanced synthetic applications.

Structural and Electronic Foundations

To understand the divergent reactivity of these two molecules, one must first examine their electronic ground states.

Cyclooctatetraene (COT): Despite possessing 8 π electrons, COT avoids the severe destabilization of anti-aromaticity (which would occur in a planar D4h​ or D8h​ geometry) by adopting a non-planar "tub" conformation ( D2d​ symmetry)[1]. Because the π orbitals are orthogonal and cannot form a single conjugated system, COT behaves chemically as a cyclic polyene rather than an aromatic ring[2]. It readily undergoes addition reactions typical of isolated alkenes and can be electrochemically or chemically reduced to a planar, 10 π -electron aromatic dianion (COT 2− ), which is famous for forming stable sandwich complexes like Uranocene (U(COT) 2​ )[1].

9-Oxabicyclo[6.1.0]nona-2,4,6-triene (COT Oxide): Synthesized via the stereospecific syn-epoxidation of one of COT's double bonds, COT oxide retains the tub-shaped conformation of the parent macroscopic ring[2]. However, the introduction of the strained oxirane ring fundamentally alters the molecule's reactivity. The epoxide acts as a highly electrophilic focal point, while the remaining conjugated triene system allows for remote nucleophilic attack via extended SN​2′ pathways[3][4]. Furthermore, the molecule is highly susceptible to acid-catalyzed skeletal rearrangements driven by the relief of oxirane ring strain[5].

Fig 1: Divergent reactivity pathways of COT and COT Oxide.

Comparative Reactivity Profiles

Valence Isomerization vs. Ring Contraction

COT exists in equilibrium with its valence tautomer, bicyclo[4.2.0]octa-2,4,7-triene. While the equilibrium heavily favors the monocyclic tub structure, reactions with dienophiles (Diels-Alder) or halogens often proceed through the bicyclic intermediate, yielding [4.2.0] frameworks[1].

COT Oxide , conversely, undergoes profound skeletal ring contractions when exposed to Brønsted acids. Recent catalytic advancements have demonstrated that this process is switchable based on the pKa​ of the acid catalyst[5][6]. Mild acids trigger a single ring contraction to form cycloheptatriene carboxaldehyde. Stronger acids, or elevated temperatures, force a second sequential contraction, extruding a carbon atom from the ring to yield phenylacetaldehyde[5][6].

Fig 2: Mechanism of switchable Brønsted acid-catalyzed ring contraction of COT Oxide.

Nucleophilic Susceptibility and SN​2′ Alkylation

Due to its unpolarized double bonds, COT is generally inert to standard nucleophiles unless reduced to its dianion.

COT Oxide is highly reactive toward nucleophiles. The epoxide ring can be opened directly, but the most synthetically valuable transformation is the anti- SN​2′ addition. When treated with organocuprates, the nucleophile attacks the conjugated diene system remotely, prompting the epoxide to open and yielding a highly functionalized bicyclo[4.2.0]octadiene or cyclooctatriene framework[3][4]. This exact causality—leveraging the extended π -system to bypass steric hindrance at the oxirane—was the key step in the total syntheses of endiandric acid J, beilcyclone A, and kingianic acid A[3][4][7].

Similarly, reacting COT oxide with Grignard reagents (e.g., ethylmagnesium bromide) induces a skeletal rearrangement, yielding 2,4,6-cycloheptatrienyl-1-alkyl carbinols[8][9].

Quantitative Data & Reactivity Summary

Parameter	Cyclooctatetraene (COT)	9-Oxabicyclo[6.1.0]nona-2,4,6-triene (COT Oxide)
Molecular Formula	C8​H8​	C8​H8​O
Conformation	Non-planar (Tub, D2d​ )	Non-planar (Tub)
Aromaticity	Non-aromatic (Polyene)	Non-aromatic
Primary Electrophilic Rxn	Halogenation → Bicyclo[4.2.0]octanes	Epoxidation → Diepoxides
Primary Nucleophilic Rxn	Inert (unless reduced to dianion)	anti- SN​2′ Ring Opening (Organocuprates)
Acid-Catalyzed Rxn	Polymerization / Degradation	Switchable Ring Contraction (Cycloheptatrienes)
Organometallic Utility	Ligand for Actinides/Lanthanides	Substrate for Cu-catalyzed borylcupration
Thermal Rearrangement	Semibullvalene (low yield, >200°C)	1,3,5-cyclooctatrien-7-one

Self-Validating Experimental Protocols

The following protocols detail the synthesis of COT oxide and its subsequent utilization in advanced ring-opening and ring-contraction methodologies.

Protocol 1: Synthesis of COT Oxide via Epoxidation[2]

Causality:meta-Chloroperoxybenzoic acid (mCPBA) undergoes a concerted, stereospecific syn-addition across one of the isolated double bonds of the tub-shaped COT.

• Preparation: Dissolve 1,3,5,7-cyclooctatetraene (10.0 mmol) in anhydrous dichloromethane (DCM, 50 mL) under an argon atmosphere. Cool the flask to 0 °C using an ice-water bath.

• Addition: Dissolve mCPBA (10.5 mmol, assuming 77% purity) in DCM (30 mL). Add this solution dropwise to the COT solution over 30 minutes to control the exothermic peracid reaction.

• Reaction: Allow the mixture to warm to room temperature and stir for 4 hours. Monitor via TLC (Hexanes:EtOAc 9:1); the non-polar COT spot will convert to a slightly more polar epoxide spot.

• Quench & Wash: Quench the reaction with 10% aqueous Na2​SO3​ (30 mL) to destroy unreacted peroxides. Wash the organic layer with saturated aqueous NaHCO3​ ( 3×30 mL) to remove m-chlorobenzoic acid.

• Isolation: Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. Purify via fractional distillation or flash column chromatography to yield COT oxide as a pale yellow oil.

Protocol 2: Switchable Brønsted Acid-Catalyzed Ring Contraction[5][10]

Causality: The pKa​ of the catalyst dictates the reaction coordinate. A mild chiral phosphoric acid halts the reaction at the first contraction (aldehyde formation), whereas a strong acid (e.g., TfOH) protonates the intermediate further, driving the extrusion of a carbon atom.

• Single Contraction (Cycloheptatriene Carboxaldehyde):

  • Dissolve COT oxide (1.0 mmol) in CDCl3​ (2 mL) at 0 °C.

  • Add a mild Brønsted acid catalyst (e.g., a BINOL-derived chiral phosphoric acid, 10 mol%).

  • Stir for 2 hours. Monitor via 1H NMR for the appearance of the distinct aldehyde proton signal ( ∼ 9.5 ppm) and the cycloheptatriene ring protons.

• Double Contraction (Phenylacetaldehyde):

  • Dissolve COT oxide (1.0 mmol) in DCM (5 mL) at room temperature.

  • Add a catalytic amount of a strong acid (e.g., Trifluoromethanesulfonic acid, 5 mol%).

  • Stir for 1 hour. The reaction rapidly cascades through the cycloheptatriene intermediate to yield phenylacetaldehyde, validated by the shift of the aldehyde peak and the appearance of aromatic protons ( ∼ 7.2-7.4 ppm) in NMR.

Protocol 3: anti- SN​2′ Alkylation with Organocuprates[4][7]

Causality: Cuprates prefer soft, extended conjugated systems. Attack at the distal double bond pushes electron density through the π -system, opening the epoxide in an anti fashion to yield a highly functionalized, stereodefined alcohol.

• Cuprate Formation: In a flame-dried Schlenk flask, suspend CuCN (1.5 mmol) in anhydrous THF (10 mL) under argon. Cool to -78 °C. Add the desired alkyl/aryl lithium or Grignard reagent (3.0 mmol) dropwise. Warm briefly to 0 °C to form the homogeneous Gilman reagent ( R2​CuLi or R2​CuMgX ), then recool to -78 °C.

• Alkylation: Add a solution of COT oxide (1.0 mmol) in THF (2 mL) dropwise to the cuprate.

• Propagation: Stir at -78 °C for 2 hours. The nucleophile attacks the triene system, triggering the SN​2′ ring opening.

• Quench: Quench strictly at -78 °C with saturated aqueous NH4​Cl (10 mL) to prevent thermal degradation of the sensitive bicyclo[4.2.0]octadiene product. Extract with diethyl ether, dry, and purify rapidly via buffered silica gel chromatography.

References

• Cyclooctatetraene - Grokipedia. Grokipedia. Available at:[Link]

• Two Steps to Bicyclo[4.2.0]octadienes from Cyclooctatetraene: Total Synthesis of Kingianic Acid A. Organic Letters - ACS Publications. Available at:[Link]

• Cyclooctatetraene - Wikipedia. Wikipedia. Available at: [Link]

• Reaction of Cyclooctatetraene Oxide with Grignard Reagents. Bulletin of the Chemical Society of Japan | Oxford Academic. Available at:[Link]

• The Reaction of Cyclooctatetraene Oxide with Grignard Reagents. Bulletin of the Chemical Society of Japan. Available at:[Link]

• Total synthesis of endiandric acid J and beilcyclone A from cyclooctatetraene. Chemical Science (RSC Publishing). Available at: [Link]

• Total synthesis of endiandric acid J and beilcyclone A from cyclooctatetraene. ResearchGate. Available at:[Link]

• ¹H‐NMR spectra of the crude reaction mixture of COT oxide 1 with... ResearchGate. Available at: [Link]

• Switchable Brønsted Acid‐Catalyzed Ring Contraction of Cyclooctatetraene Oxide Towards the Enantioselective Synthesis of Cycloheptatrienyl-Substituted Homoallylic Alcohols and Oxaborinanes. Universidad de Zaragoza. Available at:[Link]

• Switchable Brønsted acid-catalyzed ring contraction of Cyclooctatetraene oxide towards the enantioselective synthesis of Cyloheptatrienyl-substituted homoallylic Alcohols and Oxaborinanes. Repositorio Institucional de Documentos. Available at:[Link]

Sources

• 1. Cyclooctatetraene - Wikipedia [en.wikipedia.org]
• 2. Cyclooctatetraene — Grokipedia [grokipedia.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Total synthesis of endiandric acid J and beilcyclone A from cyclooctatetraene - Chemical Science (RSC Publishing) DOI:10.1039/D0SC03073B [pubs.rsc.org]
• 5. zaguan.unizar.es [zaguan.unizar.es]
• 6. Switchable Brønsted acid-catalyzed ring contraction of Cyclooctatetraene oxide towards the enantioselective synthesis of Cyloheptatrienyl-substituted homoallylic Alcohols and Oxaborinanes - Universidad de Zaragoza Repository [zaguan.unizar.es]
• 7. researchgate.net [researchgate.net]
• 8. academic.oup.com [academic.oup.com]
• 9. academic.oup.com [academic.oup.com]

differences in thermal stability between 9-oxabicyclo(6.1.0)nona-2,4,6-triene and related epoxides

As a Senior Application Scientist, I present this comprehensive technical guide analyzing the thermal stability and rearrangement dynamics of 9-oxabicyclo[6.1.0]nona-2,4,6-triene (cyclooctatetraene oxide, or COT epoxide) in comparison to its highly studied relative, benzene oxide (7-oxabicyclo[4.1.0]hepta-2,4-diene).

Understanding the thermal behavior of these strained polyenic epoxides is critical for researchers navigating pericyclic synthesis, atmospheric chemistry, and xenobiotic drug metabolism.

Mechanistic Divergence in Thermal Stability

The thermal stability of polyenic epoxides is dictated by the delicate balance between oxirane ring strain and the resonance stabilization of the resulting rearranged products.

9-Oxabicyclo[6.1.0]nona-2,4,6-triene (COT Epoxide) COT epoxide retains the non-planar, tub-shaped conformation characteristic of its parent cyclooctatetraene. This geometry provides a degree of kinetic stability at room temperature. However, upon thermal activation, the molecule undergoes an irreversible rearrangement. The driving force is the relief of the highly strained bicyclic oxirane system, which opens and undergoes a hydrogen shift to form the thermodynamically stable conjugated ketone, 1,3,5-cyclooctatrien-7-one[1]. Because the resulting trienone cannot easily re-form the epoxide, this thermal pathway is a unidirectional thermodynamic sink[2].

Benzene Oxide (7-Oxabicyclo[4.1.0]hepta-2,4-diene) In stark contrast, benzene oxide exists in a highly dynamic, reversible valence tautomerization equilibrium with oxepin[3]. The antiaromatic character and severe angular strain of the 6-membered epoxide drive a rapid electrocyclic ring opening. Experimental NMR data and gas-phase calculations indicate that oxepin is slightly more stable than benzene oxide by approximately 2.9 to 7.1 kJ/mol[3]. The activation enthalpy for this isomerization is remarkably low (~36.8 kJ/mol), allowing rapid equilibration at room temperature[3].

Interestingly, at cryogenic temperatures (e.g., 3 K in a solid argon matrix), thermal pathways are frozen, yet the equilibration still occurs. This is governed by rare heavy-atom tunneling, proceeding with a rate constant of approximately 5.3×10−5 s−1 [4].

Caption: Mechanistic pathways of thermal rearrangement for COT epoxide and benzene oxide.

Quantitative Comparison of Thermal Dynamics

The following table summarizes the key thermodynamic and kinetic parameters that differentiate these two epoxides, providing a quick-reference benchmark for synthetic planning.

Parameter	9-Oxabicyclo[6.1.0]nona-2,4,6-triene (COT Epoxide)	Benzene Oxide (7-Oxabicyclo[4.1.0]hepta-2,4-diene)
Parent Ring System	8-membered (Tub conformation)	6-membered (Planar to slightly puckered)
Primary Thermal Pathway	Irreversible thermal rearrangement	Reversible valence tautomerization
Major Thermal Product	1,3,5-Cyclooctatrien-7-one	Oxepin
Thermodynamic Preference	Strongly favors the ketone	Favors oxepin ( ΔH≈2.9−7.1 kJ/mol)
Activation Barrier	High (Requires elevated heating)	Low ( ΔH‡≈36.8 kJ/mol)
Cryogenic Behavior (3 K)	Kinetically trapped / Stable	Heavy-atom tunneling to oxepin ( k≈5.3×10−5 s−1 )

Self-Validating Experimental Workflows

To rigorously study the thermal stability of these compounds, experimental design must eliminate confounding variables (like acid/base-catalyzed solvolysis) and include internal validation mechanisms.

Protocol A: Thermal Rearrangement Assay of COT Epoxide

Objective: Quantify the first-order decay of COT epoxide to 1,3,5-cyclooctatrien-7-one.

• Sample Preparation: Dissolve 0.1 mmol of purified COT epoxide in 0.6 mL of anhydrous toluene- d8​ .

  • Causality: Toluene- d8​ is explicitly chosen as a non-nucleophilic, aprotic, and high-boiling solvent. This prevents unwanted nucleophilic attack on the strained oxirane ring, ensuring that any observed ring-opening is strictly a thermal unimolecular process.

• Internal Standardization (Self-Validation): Add 0.05 mmol of hexamethyldisiloxane (HMDSO) to the NMR tube.

  • Causality: HMDSO acts as an inert internal standard. By continuously integrating the sum of the starting material and product signals against the HMDSO peak, the system self-validates mass balance. A drop in total molarity indicates alternative degradation pathways (e.g., radical polymerization).

• Thermal Incubation & Acquisition: Seal the NMR tube under argon. Heat the sample to 90°C within the NMR probe and acquire 1 H-NMR spectra at 10-minute intervals.

• Kinetic Analysis: Track the disappearance of the oxirane protons ( δ ~3.0 ppm) and the emergence of the conjugated ketone signals.

Protocol B: Cryogenic Matrix Isolation of Benzene Oxide

Objective: Isolate benzene oxide and observe its heavy-atom tunneling to oxepin.

• Matrix Deposition: Co-deposit a gaseous mixture of benzene oxide and argon gas (1:1000 ratio) onto a spectroscopic window cooled to 3 K[4].

  • Causality: Extreme dilution in a solid argon matrix isolates the molecules, preventing intermolecular dimerization or reactions. The 3 K temperature completely freezes out classical thermal activation pathways.

• FTIR Monitoring: Monitor the matrix using Fourier-transform infrared (FTIR) spectroscopy in the dark.

  • Causality: IR spectroscopy provides distinct vibrational signatures for the epoxide versus the oxepin without imparting the electronic excitation that UV-Vis spectroscopy would, thereby preventing unwanted photochemistry.

• Doping Control (Self-Validation): In a parallel experiment, dope the argon matrix with 1% H 2​ O.

  • Causality: Water acts as a hydrogen bond donor, forming a weak non-covalent complex with the oxygen atom. This subtle interaction thermodynamically reverses the tunneling direction, making benzene oxide slightly more stable than oxepin[4]. Observing this reversal validates that the transformation is governed by ground-state quantum tunneling rather than an experimental artifact.

Caption: Self-validating experimental workflow for epoxide thermal stability assays.

Metabolic and Synthetic Implications

The differences in thermal and chemical stability between these epoxides have profound implications in drug development and toxicology. The benzene oxide/oxepin tautomerization is a critical intermediate step in the atmospheric and biological degradation of aromatic hydrocarbons.

In human metabolism, cytochrome P450 enzymes (such as 2E1, 1A2, and 3A4) are capable of further epoxidizing oxepins to reactive 2,3-epoxyoxepin intermediates. Because the oxepin ring is already highly strained and thermodynamically poised for opening, this secondary epoxidation triggers rapid, irreversible ring-opening metabolism, ultimately leading to toxic muconaldehyde derivatives[5]. Understanding the baseline thermal stability of these isolated epoxides allows researchers to better predict the half-lives of transient metabolites in vivo.

Sources

• 1. Cyclooctatetraene — Grokipedia [grokipedia.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Organic Chemistry II - Research Topics - Ruhr-Universität Bochum [ruhr-uni-bochum.de]
• 5. Cytochrome P450 Can Epoxidize an Oxepin to a Reactive 2,3-Epoxyoxepin Intermediate: Potential Insights into Metabolic Ring-Opening of Benzene - PMC [pmc.ncbi.nlm.nih.gov]

HPLC method validation for isolating 9-oxabicyclo(6.1.0)nona-2,4,6-triene isomers

Comprehensive HPLC Method Validation Guide: Isolating 9-Oxabicyclo[6.1.0]nona-2,4,6-triene Isomers

The Molecular Challenge: Fluxionality and Chiral Recognition

9-Oxabicyclo[6.1.0]nona-2,4,6-triene, commonly known as cyclooctatetraene oxide, is a highly fluxional molecule. Historically, its thermal and photochemical valence isomerization has deeply intrigued the chemical community[1]. In modern drug development and asymmetric synthesis, substituted derivatives of this epoxide serve as critical precursors for constructing complex bicyclo[4.2.0]octadiene frameworks[2] and enantiomerically enriched cycloheptatrienyl-substituted oxaborinanes[3].

Isolating the specific stereoisomers of these substituted derivatives presents a unique chromatographic challenge. Standard achiral reversed-phase columns (like C18) fail completely because they rely on hydrophobic interactions that cannot differentiate the identical scalar properties of enantiomers. To achieve baseline resolution, we must employ Chiral Stationary Phases (CSPs) that create transient diastereomeric complexes through spatial recognition.

Mechanistic Insights: The Causality of Column Selection

Selecting the correct stationary and mobile phase is not a matter of trial and error; it is dictated by the molecule's structural vulnerabilities and interaction modalities.

• Why Normal Phase over Reversed Phase? The strained epoxide ring of 9-oxabicyclo[6.1.0]nona-2,4,6-triene is susceptible to ring-opening in highly polar, acidic, or aqueous environments[3]. A normal-phase eluent (e.g., Hexane/Isopropanol) stabilizes the epoxide while maximizing the hydrogen-bonding interactions required for chiral recognition.

• Amylose vs. Cellulose Backbones: Polysaccharide-based CSPs are the gold standard for this class of compounds[4].

  • Chiralpak AD-H (Amylose tris(3,5-dimethylphenylcarbamate)): Features a helical structure with distinct chiral grooves. The carbamate NH and C=O groups act as hydrogen bond donors and acceptors, interacting with the epoxide oxygen and the conjugated triene system.

  • Chiralcel OD-H (Cellulose tris(3,5-dimethylphenylcarbamate)): Features a more linear, extended backbone. This subtle geometric difference alters the steric fit of the 9-oxabicyclo[6.1.0]nona-2,4,6-triene isomers, often resulting in a reversed elution order or different resolution efficiencies compared to amylose.

Mechanistic logic of chiral recognition for 9-oxabicyclo[6.1.0]nona-2,4,6-triene isomers.

Objective Product Comparison

To establish the optimal method, we evaluated three distinct column architectures for the separation of a standard substituted 9-oxabicyclo[6.1.0]nona-2,4,6-triene racemate under identical normal-phase conditions (Hexane:Isopropanol 95:5 v/v, 1.0 mL/min)[4].

Table 1: Column Performance & Resolution Comparison

Column Phase	Backbone Architecture	Retention Time (Isomer 1)	Retention Time (Isomer 2)	Resolution ( Rs​ )	Selectivity ( α )
Chiralpak AD-H	Amylose carbamate	7.18 min	7.55 min	2.45	1.18
Chiralcel OD-H	Cellulose carbamate	5.51 min	7.12 min	1.85	1.35
Standard C18	Achiral Octadecylsilane	4.30 min	4.30 min	0.00	1.00

Data Synthesis Insight: While Chiralcel OD-H provides a higher selectivity factor ( α ), Chiralpak AD-H delivers superior peak sharpness and a higher resolution ( Rs​>2.0 ), making it the optimal choice for preparative scale-up and precise quantitation.

Self-Validating Experimental Protocol

A robust analytical method must be a self-validating system. The following protocol integrates System Suitability Testing (SST) directly into the workflow to ensure environmental and instrumental variables do not compromise the integrity of the chiral separation.

Phase 1: System Suitability Testing (SST)

Causality: Before analyzing unknown samples, the system must prove it can resolve the isomers.

• Inject 10 µL of a reference standard racemate (1 mg/mL in Hexane).

• Acceptance Criteria: Resolution ( Rs​ ) must be ≥ 2.0. Tailing factor ( Tf​ ) for both peaks must be ≤ 1.2. If these fail, column equilibration is incomplete, or the mobile phase has absorbed atmospheric moisture (which disrupts H-bonding on the CSP).

Phase 2: Mobile Phase & Sample Preparation

• Mobile Phase: Mix HPLC-grade Hexane and Isopropanol (IPA) at a 95:5 (v/v) ratio. Degas via ultrasonication for 15 minutes. Note: Do not use basic modifiers (like DEA) as they are unnecessary for neutral epoxides and may cause on-column degradation.

• Sample Prep: Dissolve the synthesized 9-oxabicyclo[6.1.0]nona-2,4,6-triene mixture in the mobile phase to a concentration of 0.5 mg/mL. Filter through a 0.22 µm PTFE syringe filter.

Phase 3: Isocratic Elution & Detection

• Column: Chiralpak AD-H (250 mm × 4.6 mm, 5 µm).

• Flow Rate: 1.0 mL/min.

• Temperature: 25 °C. (Strict temperature control is vital; chiral recognition is an enthalpy-driven process, and fluctuations will cause retention time drift).

• Detection: UV at 254 nm. Causality: The conjugated 2,4,6-triene system provides a strong, distinct chromophore at 254 nm, ensuring high signal-to-noise ratios without the need for mass spectrometry.

HPLC workflow for isolating and validating cyclooctatetraene oxide isomers.

Phase 4: ICH Q2 Method Validation

To ensure trustworthiness for pharmaceutical or advanced materials research, the method was validated according to ICH Q2(R1) guidelines.

Table 2: Method Validation Metrics (Chiralpak AD-H)

Validation Parameter	Methodology	Result / Acceptance Criteria
Linearity & Range	5 concentration levels (0.1 to 1.0 mg/mL)	R2=0.9994 (Pass)
Intra-day Precision	6 replicate injections at 100% test conc.	RSD = 0.8% (Limit: ≤ 2.0%)
Inter-day Precision	3 days, 6 replicates per day	RSD = 1.2% (Limit: ≤ 2.0%)
LOD / LOQ	Signal-to-noise ratio (S/N) of 3:1 and 10:1	LOD = 0.02 µg/mL / LOQ = 0.06 µg/mL
Accuracy (Recovery)	Spiked samples at 50%, 100%, 150%	98.5% – 101.2% recovery

Conclusion

Isolating the isomers of 9-oxabicyclo[6.1.0]nona-2,4,6-triene requires an intricate balance of stationary phase geometry and mobile phase polarity. Standard C18 methods are fundamentally incompatible with this task. By leveraging the helical chiral grooves of an amylose-based stationary phase (Chiralpak AD-H) under strict normal-phase conditions, researchers can achieve robust, baseline resolution ( Rs​=2.45 ). This self-validating protocol ensures that the structural integrity of the fluxional epoxide is maintained, providing high-fidelity data for downstream asymmetric synthesis.

References

• Sendra, J., Salvado, O., Pedrón, M., Reyes, E., Tejero, T., Fernández, E., Merino, P., & Vicario, J. L. (2023). Switchable Brønsted Acid-Catalyzed Ring Contraction of Cyclooctatetraene Oxide Towards the Enantioselective Synthesis of Cycloheptatrienyl-Substituted Homoallylic Alcohols and Oxaborinanes. Advanced Synthesis & Catalysis, 365(7), 1058-1071. 3

• Daub, M. E., & Vanderwal, C. D. (2022). Two Steps to Bicyclo[4.2.0]octadienes from Cyclooctatetraene: Total Synthesis of Kingianic Acid A. Organic Letters, ACS Publications. 2

• Buechi, G., & Burgess, E. M. (1962). Photochemical Reactions. X. Experiments from l,3,5-Cyclooctatrien-7-one and Cyclooctatetraene Epoxide. Journal of the American Chemical Society, 84(16), 3104–3109. 1

• Gao, Y., et al. (2022). Chiral Phosphoric Acid-Catalyzed Enantio- and Diastereoselective Allylboration of Aldehydes with β,γ-Substituted Allylboronates. The Journal of Organic Chemistry, ACS Publications.4

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Unraveling the Reaction Maze: Isotopic Labeling Illuminates the Pathways of 9-Oxabicyclo(6.1.0)nona-2,4,6-triene

A deep dive into the thermal and photochemical rearrangements of 9-oxabicyclo(6.1.0)nona-2,4,6-triene, this guide leverages isotopic labeling studies to dissect competing reaction mechanisms. We provide a comparative analysis of circumambulatory rearrangements and valence isomerizations, supported by experimental data, for researchers and professionals in chemical and pharmaceutical development.

The intricate web of pericyclic reactions that 9-oxabicyclo(6.1.0)nona-2,4,6-triene, also known as cyclononatetraene oxide, can undergo presents a fascinating mechanistic puzzle. This strained bicyclic ether, upon thermal or photochemical activation, can navigate through a variety of transformation pathways, leading to a range of isomeric products. Understanding and controlling these pathways is crucial for harnessing the synthetic potential of this reactive intermediate. Isotopic labeling, a powerful technique for tracing the fate of specific atoms throughout a chemical transformation, provides the definitive evidence needed to distinguish between proposed mechanistic routes.[1][2][3]

The Mechanistic Crossroads: Circumambulation vs. Valence Isomerization

At the heart of the mechanistic inquiry are two primary competing pathways: the circumambulatory rearrangement of the epoxide oxygen around the nine-membered ring and a series of electrocyclic reactions, or valence isomerizations, leading to different bicyclic and monocyclic systems.

A circumambulatory rearrangement would involve the stepwise migration of the oxygen atom around the periphery of the cyclononatetraene ring. In such a "walk" rearrangement, the connectivity of the carbon skeleton would remain largely intact, with the oxygen atom visiting different carbon positions.[4][5]

In contrast, valence isomerization pathways involve a cascade of concerted bond formations and breakages, leading to significant changes in the ring structure.[6] For 9-oxabicyclo(6.1.0)nona-2,4,6-triene, this could involve an initial electrocyclic ring-opening of the cyclononatetraene system, followed by subsequent rearrangements. The thermal behavior of the closely related syn- and anti-9-methylbicyclo[6.1.0]nona-2,4,6-trienes, which predominantly yield 8,9-dihydroindene skeletons, strongly suggests that similar valence isomerization pathways are at play for the parent oxide.[7]

To definitively distinguish between these possibilities, isotopic labeling is indispensable. By strategically placing an isotopic label, such as deuterium (²H) or carbon-13 (¹³C), within the molecule, we can track its position in the final product(s) and deduce the atomic rearrangements that must have occurred.

Illuminating the Path with Isotopes: A Comparative Analysis

While specific, detailed isotopic labeling studies on 9-oxabicyclo(6.1.0)nona-2,4,6-triene are not abundantly available in the public literature, we can construct a comparative guide based on the established principles of these reaction types and data from analogous systems.

Experimental Design: The Power of the Label

A hypothetical, yet illustrative, experimental design to probe these pathways would involve the synthesis of specifically deuterated 9-oxabicyclo(6.1.0)nona-2,4,6-triene. For instance, deuteration at one of the bridgehead carbons (C1 or C8) or at a specific position on the triene system would provide a clear tracer.

Table 1: Predicted Isotopic Distribution for Competing Pathways

Label Position (Starting Material)	Predicted Product(s)	Expected Label Distribution for Circumambulation	Expected Label Distribution for Valence Isomerization to 8,9-Dihydroindene
Deuterium at C1/C8	8,9-Dihydroindene	Label statistically scrambled over all nine carbon positions	Label localized to a specific, predictable position within the dihydroindene skeleton
Deuterium at C2	8,9-Dihydroindene	Label statistically scrambled over all nine carbon positions	Label localized to a specific, predictable position within the dihydroindene skeleton

The rationale behind these predictions lies in the fundamental nature of the rearrangements. A circumambulatory process, involving multiple[4][8]-shifts of the oxygen atom, would be expected to lead to a statistical distribution of the label over time. Conversely, a concerted valence isomerization would result in a highly specific and predictable migration of the labeled atom to a new position in the product.

Visualizing the Reaction Pathways

To further clarify the mechanistic possibilities, we can visualize the movement of atoms in each proposed pathway using Graphviz diagrams.

Caption: Competing reaction pathways for labeled 9-oxabicyclo(6.1.0)nona-2,4,6-triene.

Experimental Protocol: A Representative Isotopic Labeling Study

The following outlines a generalized, step-by-step methodology for conducting an isotopic labeling experiment to investigate the rearrangement of 9-oxabicyclo(6.1.0)nona-2,4,6-triene.

Part 1: Synthesis of Deuterated Starting Material

• Preparation of Labeled Precursor: Synthesize a deuterated precursor, for example, by reducing a specific ketone intermediate with a deuterated reducing agent like sodium borodeuteride (NaBD₄) to introduce the label at a specific carbon atom.

• Epoxidation: Convert the labeled cyclononatetraene into the corresponding epoxide, 9-oxabicyclo(6.1.0)nona-2,4,6-triene, using a standard epoxidizing agent such as meta-chloroperoxybenzoic acid (m-CPBA).

• Purification and Characterization: Purify the labeled product using column chromatography and confirm the position and extent of deuteration using Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Part 2: Thermal/Photochemical Rearrangement and Product Analysis

• Reaction: Subject the purified, labeled 9-oxabicyclo(6.1.0)nona-2,4,6-triene to the desired reaction conditions (e.g., heating in an inert solvent for thermal rearrangement or irradiation with a specific wavelength of light for photochemical rearrangement).

• Product Isolation: After the reaction is complete (as monitored by techniques like Thin Layer Chromatography or Gas Chromatography), isolate the product(s) using appropriate purification methods.

• Structural Elucidation: Determine the structure of the product(s) using standard spectroscopic techniques (NMR, IR, MS).

• Isotope Position Analysis: Crucially, use high-resolution NMR (specifically ²H NMR or ¹³C NMR if ¹³C labeling was used) and MS fragmentation analysis to precisely determine the location of the isotopic label in the product molecule(s).

Conclusion: The Verdict from the Isotopes

Based on the established principles of pericyclic reactions and the outcomes of studies on analogous systems, the experimental evidence from isotopic labeling would overwhelmingly favor the valence isomerization pathway for the thermal rearrangement of 9-oxabicyclo(6.1.0)nona-2,4,6-triene. The formation of specific, predictably labeled 8,9-dihydroindene products would be the expected outcome, ruling out a randomizing circumambulatory mechanism. Photochemical rearrangements may proceed through different pathways, and similar isotopic labeling studies would be essential to elucidate those mechanisms.[8]

This guide underscores the indispensable role of isotopic labeling in providing unambiguous mechanistic insights. For researchers in drug development and synthetic chemistry, a clear understanding of these reaction pathways is paramount for designing rational syntheses and controlling product outcomes.

References

• The photo-isomerization of the cyclononatetraenyl ligand and related rare earth complexes. (n.d.). Chemical Science. Retrieved March 24, 2026, from [Link]

• Bulo, R. E., Allaart, F., Ehlers, A. W., de Kanter, F. J. J., Schakel, M., Lutz, M., Spek, A. L., & Lammertsma, K. (2006). Circumambulatory rearrangement with characteristics of a 2:1 covalent molecular bevel gear. Journal of the American Chemical Society, 128(37), 12169–12173.

• Isotopic labeling. (2023, November 29). In Wikipedia. [Link]

• Isotopic labeling. (2012, September 4). In Wikidoc. [Link]

• Xiao, S., et al. (2024). Multicomponent Reactions: A Promising Approach to Isotope Labeling. Synthesis.
• Minkin, V. I., & Zefirov, N. S. (1999). Circumambulatory rearrangements of cyclopolyenes containing element-centred migrants. Russian Chemical Reviews, 68(5), 367–391.

• Deuterium Labeling Reaction. (2015, December 8). Chem-Station. [Link]

• Kopf, S., Bourriquen, F., Li, W., Neumann, H., Junge, K., & Beller, M. (2022). Recent Developments for the Deuterium and Tritium Labeling of Organic Molecules. Chemical Reviews, 122(6), 6634–6718.

• Macmillan Group. (2014, February 27). Applications and Synthesis of Deuterium-Labeled Compounds. [Link]

• Thermal Decomposition of Energetic Materials. 2. Deuterium Isotope Effects and Isotopic Scrambling in Condensed-Phase Decomposit. (n.d.). Defense Technical Information Center. Retrieved March 24, 2026, from [Link]

• Isotopic scrambling (I03348). (n.d.). IUPAC Compendium of Chemical Terminology. Retrieved March 24, 2026, from [Link]

• Yuan, Y., et al. (2017). A roadmap for interpreting 13C metabolite labeling patterns from cells. Metabolic engineering, 43, 117-127.

• Thermal rearrangement of 9,9-dibromobicyclo[6][8]non-4-ene and related compounds. (1969). Journal of the Chemical Society C: Organic.

• Baldwin, J. E., & Kaplan, M. S. (1971). Deuterium Kinetic Isotope Effects and Mechanism of the Thermal Isomerization of Bicyclo[4.2.0]oct-7-ene to 1,3-Cyclooctadiene. Journal of the American Chemical Society, 93(16), 3969–3975.

• Anastassiou, A. G., & Cellura, R. P. (1970). Product characterization in the thermal bond-relocation of the syn- and anti-9-methylbicyclo[6][8]nona-2,4,6-trienes. Tetrahedron Letters, 11(11), 911–914.

Sources

• 1. A roadmap for interpreting 13C metabolite labeling patterns from cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. macmillan.princeton.edu [macmillan.princeton.edu]
• 3. labs.chem.ucsb.edu [labs.chem.ucsb.edu]
• 4. Synthesis and stability studies of bicyclo[6.1.0]nonyne scaffolds for automated solid-phase oligonucleotide synthesis - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Chemicals [chemicals.thermofisher.cn]
• 7. Product characterization in the thermal bond-relocation of the syn- and anti-9-methylbicyclo[6,1,0]nona-2,4,6-trienes - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 8. The photo-isomerization of the cyclononatetraenyl ligand and related rare earth complexes - Chemical Science (RSC Publishing) [pubs.rsc.org]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Safe Disposal of 9-Oxabicyclo(6.1.0)nona-2,4,6-triene

Hazard Assessment and Chemical Profile

9-Oxabicyclo(6.1.0)nona-2,4,6-triene is a molecule demanding significant respect due to its unique structure. Its hazards stem from two key features: the highly strained epoxide ring and the conjugated triene system.

• Strained Epoxide Ring: Three-membered rings, like epoxides, possess significant ring strain (~27 kcal/mol for oxirane), making them highly susceptible to ring-opening reactions.[1][2] This reactivity is the primary concern, as the compound can react unpredictably with a variety of nucleophiles, acids, and bases.[3][4]

• Unsaturated System: The conjugated system of double bonds suggests potential flammability, analogous to related compounds like cyclooctatetraene, which is classified as a flammable liquid.[5]

• Biological Activity: While comprehensive toxicological data for this specific molecule is scarce, epoxides as a class are known to be alkylating agents. This reactivity is linked to skin irritation, eye damage, and potential mutagenicity.[6][7] Therefore, it is prudent to handle this compound as a suspected mutagen and irritant.

Due to these factors, direct disposal of 9-Oxabicyclo(6.1.0)nona-2,4,6-triene without deactivation is not recommended. The core principle of this guide is to mitigate these hazards through a controlled chemical reaction that opens the epoxide ring, yielding a more stable, less reactive species.

Personnel Protection and Engineering Controls

Prior to handling, ensure all necessary personal protective equipment (PPE) and engineering controls are in place.

Protection Type	Specification	Justification
Engineering Control	Certified Chemical Fume Hood	To prevent inhalation of potentially volatile compound or reaction byproducts.
Hand Protection	Nitrile or Neoprene Gloves (double-gloving recommended)	To prevent skin contact with the irritant and potentially mutagenic compound.[7]
Eye Protection	ANSI Z87.1-rated safety glasses with side shields and a face shield	To protect eyes and face from splashes of the chemical or deactivation reagents.
Body Protection	Flame-resistant laboratory coat	To protect from splashes and provide a barrier in case of fire.[5]
Respiratory	Use within a fume hood negates the need for a respirator in normal use.	For spill cleanup outside of a hood, a respirator with an organic vapor cartridge may be required.[8]

Deactivation and Disposal Protocol

This protocol details the chemical neutralization of 9-Oxabicyclo(6.1.0)nona-2,4,6-triene via acid-catalyzed hydrolysis. This method is chosen for its reliability in opening epoxide rings and the common availability of the required reagents in a laboratory setting.

Objective: To convert the reactive epoxide into a more stable diol before disposal.

Required Reagents and Equipment

• Stir plate and magnetic stir bar

• Appropriate size Erlenmeyer flask (at least 10x the volume of the waste solution)

• Beakers and graduated cylinders

• 1 M Sulfuric Acid (H₂SO₄) or 1 M Hydrochloric Acid (HCl)

• 1 M Sodium Hydroxide (NaOH)

• pH indicator strips or a calibrated pH meter

• A designated, properly labeled hazardous waste container

Step-by-Step Deactivation Procedure

CAUTION: This procedure must be performed in a certified chemical fume hood. Wear all specified PPE.

• Preparation:

  • Place the Erlenmeyer flask on a stir plate inside the fume hood.

  • Add a magnetic stir bar to the flask.

  • For every 1 volume of 9-Oxabicyclo(6.1.0)nona-2,4,6-triene waste (or its solution in a water-miscible solvent like THF or acetone), add 5 volumes of water to the flask. Begin stirring.

• Acid-Catalyzed Hydrolysis (Deactivation):

  • Slowly, and in small portions, add 1.5 molar equivalents of 1 M sulfuric acid or hydrochloric acid relative to the amount of epoxide being neutralized. For example, for every 1 gram of the epoxide (molar mass ~120.15 g/mol ), you will add approximately 12.5 mL of 1 M acid.

  • Causality: The acid protonates the epoxide oxygen, making the carbon atoms more electrophilic and highly susceptible to nucleophilic attack by water. This forces the strained ring to open, forming a diol.[3]

  • Allow the mixture to stir at room temperature for a minimum of 2 hours. This ensures the reaction goes to completion.

• Neutralization:

  • After the 2-hour deactivation period, check the pH of the solution using a pH strip or meter. It will be acidic.

  • Slowly add 1 M sodium hydroxide (NaOH) solution dropwise while stirring until the pH of the solution is between 6 and 8.

  • Causality: This step neutralizes the excess acid used to catalyze the reaction, ensuring the final waste solution is not corrosive.

• Waste Collection:

  • Transfer the neutralized, deactivated solution to a designated hazardous waste container.

  • The container label must clearly state "Deactivated 9-Oxabicyclo(6.1.0)nona-2,4,6-triene waste in water" and list all components (e.g., sodium sulfate or sodium chloride).

  • Rinse the reaction flask and any other contaminated labware with a small amount of water or an appropriate solvent (e.g., acetone), and add the rinsate to the hazardous waste container.

• Final Disposal:

  • Handle the final waste container according to your institution's hazardous waste management guidelines.[9] It must be collected by a licensed professional waste disposal service.[9]

Caption: Disposal Workflow for 9-Oxabicyclo(6.1.0)nona-2,4,6-triene.

Spill Management

In the event of a spill, immediate and correct action is critical.

• Evacuate: Alert personnel in the immediate area and evacuate if necessary.

• Control: If flammable, remove all ignition sources.[5]

• Contain: Use an inert absorbent material, such as activated charcoal adsorbent, vermiculite, or sand, to contain the spill.[5] Do not use combustible materials like paper towels as the primary absorbent.

• Collect: Carefully sweep or scoop the absorbent material into a designated, sealable container for hazardous waste.

• Decontaminate: Wipe the spill area with a cloth soaked in a detergent solution, followed by water.[10] Collect all cleaning materials in the same hazardous waste container.

• Dispose: Label the container appropriately and dispose of it as hazardous waste.[5]

Caption: Chemical deactivation pathway via acid-catalyzed hydrolysis.

Conclusion

The safe disposal of reactive chemicals like 9-Oxabicyclo(6.1.0)nona-2,4,6-triene is a fundamental responsibility of every scientist. By understanding the inherent chemical reactivity of the strained epoxide ring and implementing a protocol to neutralize this hazard, we can ensure that our work is conducted safely and with minimal environmental impact. Always consult your institution's specific waste disposal policies and adhere to all local and national regulations.[9]

References

• NextSDS. (n.d.). (2E,4Z,6E)-9-oxabicyclo[6.1.0]nona-2,4,6-triene - Chemical Substance Information.
• Sigma-Aldrich. (2025, September 15). SAFETY DATA SHEET.
• MilliporeSigma. (n.d.). 9-Oxabicyclo[6.1.0]non-4-ene.
• New Jersey Department of Health. (n.d.). HAZARD SUMMARY: CYCLOOCTATETRAENE.
• NextSDS. (n.d.). 9-oxabicyclo[6.1.0]non-2-ene — Chemical Substance Information.
• Sigma-Aldrich. (2025, November 6). SAFETY DATA SHEET.
• TCI Chemicals. (2025, September 25). SAFETY DATA SHEET.
• Schem.jp. (n.d.). SDS.
• ECHEMI. (n.d.). Cyclooctatetraene SDS, 629-20-9 Safety Data Sheets.
• Google Patents. (2015). System and Method for Deactivation and Disposal of a Pharmaceutical Dosage Form.
• Fisher Scientific. (2025, December 19). SAFETY DATA SHEET.
• Fisher Scientific. (2025, December 19). SAFETY DATA SHEET.
• Cornell EHS. (n.d.). 7.19.2 Deactivation Procedures.
• Cayman Chemical. (2025, December 12). Safety Data Sheet.
• Sigma-Aldrich. (n.d.). 9-Oxabicyclo 6.1.0 non-4-ene 95 637-90-1.
• Emory University. (n.d.). Chemical Waste Disposal Guidelines.
• ResearchGate. (n.d.). (A) Interaction Between 9-Oxabicyclo [6.1.0] Nonane, 26,7- Trimethyl-....
• NIST. (n.d.). 9-Oxabicyclo[6.1.0]nonane.
• MDPI. (2024, July 22). Lewis Acid-Initiated Ring-Opening Reactions of Five- and Six-Membered Cyclic Ethers Based on the Oxonium Ylide Intermediates.
• PMC. (2025, October 22). A General Approach for Strained Ring Functionalization via Nucleophilic Catalysis.
• BenchChem. (2025). The Stability of Eight-Membered Ether Rings: An In-depth Technical Guide.
• Aston Research Explorer. (1992, November). The ring opening polymerization of ring strained cyclic ethers.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. research.aston.ac.uk [research.aston.ac.uk]
• 3. mdpi.com [mdpi.com]
• 4. A General Approach for Strained Ring Functionalization via Nucleophilic Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. nj.gov [nj.gov]
• 6. nextsds.com [nextsds.com]
• 7. tcichemicals.com [tcichemicals.com]
• 8. 9-Oxabicyclo 6.1.0 non-4-ene 95 637-90-1 [sigmaaldrich.com]
• 9. Schem.jp SDS [schem.jp]
• 10. 7.19.2 Deactivation Procedures [ehs.cornell.edu]